Cas no 1567036-52-5 (3-amino-1-(1-propyl-1H-pyrazol-4-yl)propan-1-ol)

• Product Name: 3-amino-1-(1-propyl-1H-pyrazol-4-yl)propan-1-ol
• CAS No: 1567036-52-5
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5274860
• PubChem ID: 104276789
• Update Time: 2025-11-02

3-amino-1-(1-propyl-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1567036-52-5
• 3-amino-1-(1-propyl-1H-pyrazol-4-yl)propan-1-ol
• EN300-683063

• Inchi： 1S/C9H17N3O/c1-2-5-12-7-8(6-11-12)9(13)3-4-10/h6-7,9,13H,2-5,10H2,1H3
• InChI Key： AQHJQZWYSOHJCQ-UHFFFAOYSA-N
• SMILES： OC(CCN)C1C=NN(C=1)CCC

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-amino-1-(1-propyl-1H-pyrazol-4-yl)propan-1-ol

Comprehensive Overview of 3-amino-1-(1-propyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 1567036-52-5)

In the realm of organic chemistry and pharmaceutical research, 3-amino-1-(1-propyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 1567036-52-5) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazole core and amino alcohol functionality, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioactivity and selectivity in target interactions.

The compound's CAS number 1567036-52-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its 1-propyl-1H-pyrazol-4-yl moiety is a notable feature, often linked to improved metabolic stability in medicinal chemistry. This attribute aligns with current trends in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties—a hot topic in AI-driven drug design and computational chemistry workflows.

Recent literature highlights the role of 3-amino-1-(1-propyl-1H-pyrazol-4-yl)propan-1-ol as a building block for heterocyclic compounds, a class frequently explored in cancer therapeutics and neurological disorder research. Its propan-1-ol segment offers hydrogen-bonding capabilities, a sought-after trait for protein-ligand interactions. These characteristics resonate with the growing demand for small-molecule modulators in precision medicine.

From a synthetic perspective, the compound’s amino group enables diverse derivatization pathways, making it valuable for combinatorial chemistry libraries. This adaptability is crucial for high-throughput screening (HTS) campaigns, where structural diversity is paramount. Industry experts frequently search for "pyrazole derivatives solubility" or "amino alcohol synthesis optimization," reflecting practical challenges addressed by this compound’s chemistry.

Environmental and green chemistry considerations also apply. The propyl side chain in 1-propyl-1H-pyrazol-4-yl may influence biodegradability—a key metric in sustainable pharmaceutical development. Such aspects are increasingly scrutinized under ESG (Environmental, Social, Governance) frameworks, merging scientific innovation with corporate responsibility.

In analytical applications, 1567036-52-5 is often characterized via LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, techniques central to modern quality control protocols. These methods ensure batch-to-batch consistency, addressing industry concerns about impurity profiling—a frequent search query among quality assurance professionals.

The compound’s relevance extends to agrochemical research, where pyrazole-based structures are investigated for pest resistance management. This intersects with global discussions on food security and sustainable agriculture, further amplifying its multidisciplinary appeal.

As the scientific community prioritizes fragment-based drug discovery, 3-amino-1-(1-propyl-1H-pyrazol-4-yl)propan-1-ol offers a compact yet functional scaffold. Its balance of lipophilicity and polar surface area makes it a candidate for blood-brain barrier permeability studies—an area of intense focus in neuropharmacology.

In conclusion, CAS No. 1567036-52-5 represents a convergence of synthetic utility and biological potential. Its alignment with contemporary research themes—from AI-aided molecular design to green synthesis—ensures its continued prominence in scientific discourse and industrial applications alike.